Cas no 216362-32-2 (2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid
• CAS No: 216362-32-2
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6015189
• PubChem ID: 19431550
• Update Time: 2025-10-19

2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 216362-32-2
• SCHEMBL8981321
• 2-{[(benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid
• EN300-7345335
• 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid

• Inchi： 1S/C16H19NO4/c18-14(19)16(12-6-7-12,13-8-9-13)17-15(20)21-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,17,20)(H,18,19)
• InChI Key： NLTKVPDVYQYEJJ-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)(C1CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid

Recent Advances in the Study of 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid (CAS: 216362-32-2)

The compound 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid (CAS: 216362-32-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dicyclopropylacetic acid backbone and benzyloxycarbonyl (Cbz) protecting group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthetic pathways, biological activities, and applications in medicinal chemistry, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research has been the optimization of synthetic routes for 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a highly efficient and scalable synthesis method, achieving a yield of over 85% with minimal byproducts. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS) to enhance the efficiency of the process. This advancement is particularly significant for large-scale production, which is crucial for further pharmacological evaluations.

In addition to synthetic improvements, the biological activities of 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid have been explored. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are currently underway to validate these effects and assess the compound's pharmacokinetic properties.

Another notable development is the incorporation of 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid into peptide-based drug design. Researchers have utilized its unique structural features to create peptide analogs with enhanced stability and bioavailability. A recent study highlighted its role as a key intermediate in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs), which are critical in various physiological processes. This approach opens new avenues for the development of peptide therapeutics with improved efficacy and reduced side effects.

Despite these promising advancements, challenges remain in the clinical translation of 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid. Issues such as metabolic stability, tissue distribution, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 2-{[(Benzyloxy)carbonyl]amino}-2,2-dicyclopropylacetic acid (CAS: 216362-32-2) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Recent research has shed light on its synthetic accessibility, biological activities, and potential therapeutic applications. Continued investigation and interdisciplinary collaboration will be pivotal in unlocking its full potential and bringing novel treatments to patients in need.